Cas no 1240119-13-4 (4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole)

4-Chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole is a heterocyclic compound featuring a central pyrazole ring substituted with chloro and two 1-methyl-1H-pyrazol-4-yl groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of multiple nitrogen atoms enhances its potential as a ligand in coordination chemistry or as a building block for bioactive molecules. Its rigid, symmetrical framework may contribute to improved binding affinity in target interactions. The chloro substituent offers a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is particularly suited for applications requiring precise molecular architecture and tailored reactivity.

4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole structure

1240119-13-4 structure

Product Name:4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole

CAS No:1240119-13-4

MF:C₁₁H₁₁ClN₆

MW:262.698239564896

MDL:MFCD08553178

CID:5177443

PubChem ID:19588289

Update Time:2026-03-05

4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4'-chloro-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole
- BBL040847
- STK351129
- 4-chloro-3,5-bis(1-methylpyrazol-4-yl)-1H-pyrazole
- 4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole
- 4-chloro-1'-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1H,1'H-3,4'-bipyrazole
- 4-chloro-1,1-dimethyl-1H,1H,1H-4,3:5,4-terpyrazole
- MDL： MFCD08553178
- Inchi： 1S/C11H11ClN6/c1-17-5-7(3-13-17)10-9(12)11(16-15-10)8-4-14-18(2)6-8/h3-6H,1-2H3,(H,15,16)
- InChI Key： PQBCQYAZEFSCBB-UHFFFAOYSA-N
- SMILES： ClC1C(C2C=NN(C)C=2)=NNC=1C1C=NN(C)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 303
XLogP3: 0.8
Topological Polar Surface Area: 64.3

4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB551548-100 mg	4'-Chloro-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole hydrochloride; .	1240119-13-4		100MG	€281.90	2022-03-01
abcr	AB551548-250 mg	4'-Chloro-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole hydrochloride; .	1240119-13-4		250MG	€381.10	2022-03-01
abcr	AB551548-500 mg	4'-Chloro-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole hydrochloride; .	1240119-13-4		500MG	€528.40	2022-03-01
abcr	AB551548-1 g	4'-Chloro-1,1''-dimethyl-1H,1'H,1''H-4,3':5',4''-terpyrazole hydrochloride; .	1240119-13-4		1g	€676.70	2022-03-01
Enamine	EN300-230901-0.05g	4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole	1240119-13-4	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-230901-0.1g	4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole	1240119-13-4	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-230901-0.25g	4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole	1240119-13-4	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-230901-0.5g	4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole	1240119-13-4	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-230901-1.0g	4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole	1240119-13-4	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-230901-2.5g	4-chloro-3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole	1240119-13-4	95%	2.5g	$1428.0	2024-06-20